Pifenate

• CAS No.: 15686-87-0
• Molecular Formula: C22H27NO2
• Molecular Weight: 337.5 g/mol
• IUPAC Name: ethyl 2,2-diphenyl-3-piperidin-2-ylpropanoate
• InChI: InChI=1S/C22H27NO2/c1-2-25-21(24)22(18-11-5-3-6-12-18,19-13-7-4-8-14-19)17-20-15-9-10-16-23-20/h3-8,11-14,20,23H,2,9-10,15-17H2,1H3
• InChI Key: KSIVTSFSGVVBJQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CC1CCCCN1)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Pifenate (哌芬酯), identified by the CAS number 15686-87-0, is a centrally acting analgesic classified under Central Nervous System (CNS) Drugs/镇痛药 (Analgesics) . It is primarily used for pain relief, though specific mechanistic details (e.g., opioid vs. Internationally, it is recognized under the World Trade Organization’s Harmonized System (HS6) as a pharmaceutical compound with the INN (International Nonproprietary Name) designation this compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

Pifenate shares therapeutic and structural relationships with other CNS-active compounds, particularly those within the analgesic and anti-inflammatory categories. Below is a detailed comparison:

Pifoxime (哌福肟)

• CAS Number : 31224-92-7 .
• Classification : CNS Drug/解热镇痛抗炎及抗痛风药/抗炎镇痛药 (Anti-inflammatory/Analgesic) .
• Regulatory Status: Not listed in the Poisons and Dangerous Substances Act 1952, indicating differing risk profiles compared to this compound .

Piketoprofen (匹克托普罗芬)

• CAS Number : 60576-13-8 .
• Classification: Non-Steroidal Anti-Inflammatory Drug (NSAID)/抗炎镇痛药 .
• Therapeutic Use : Functions as a dual anti-inflammatory and analgesic agent, likely through cyclooxygenase (COX) inhibition. This contrasts with this compound, which lacks explicit anti-inflammatory indications .
• Regulatory Status: No restrictions noted in the provided evidence, suggesting a safer profile than this compound .

Functional and Regulatory Comparison Table

Compound	CAS Number	Primary Classification	Therapeutic Scope	Regulatory Status (PNG)
This compound	15686-87-0	CNS Analgesic	Pain relief	Restricted
Pifoxime	31224-92-7	Anti-inflammatory/Analgesic	Pain, inflammation	Unrestricted
Piketoprofen	60576-13-8	NSAID	Pain, inflammation	Unrestricted

Key Findings

• Mechanistic Differences : this compound’s classification as a pure analgesic distinguishes it from Pifoxime and Piketoprofen, which have dual anti-inflammatory roles .
• Regulatory Implications : this compound’s inclusion in the Poisons Act underscores stricter controls, possibly due to addiction risks or toxicity absent in comparators .